3-Chloro-6-(pyridin-4-yl)pyridazine
Cat. No. B1590742
M. Wt: 191.62 g/mol
InChI Key: ZFKNPROCZUOLMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[OH2:19].[P:14]([Cl:15])([Cl:16])([Cl:17])=[O:18].[n:1]1[cH:2][cH:3][c:4](-[c:7]2[cH:8][cH:9][c:10](=[O:13])[nH:11][n:12]2)[cH:5][cH:6]1>>[n:1]1[cH:2][cH:3][c:4](-[c:7]2[cH:8][cH:9][c:10]([Cl:16])[n:11][n:12]2)[cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
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O=P(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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O=c1ccc(-c2ccncc2)n[nH]1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Clc1ccc(-c2ccncc2)nn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
